Cas no 1003560-57-3 (5-butyl-1,2-oxazole-4-carboxylic acid)

5-butyl-1,2-oxazole-4-carboxylic acid structure
1003560-57-3 structure
Product Name:5-butyl-1,2-oxazole-4-carboxylic acid
CAS No:1003560-57-3
MF:C8H11NO3
MW:169.177842378616
CID:2124875
PubChem ID:59170067
Update Time:2025-08-05

5-butyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-butylisoxazole-4-carboxylic acid
    • SQOOISSDLXQNRN-UHFFFAOYSA-N
    • 5-butyl-1,2-oxazole-4-carboxylic acid
    • Inchi: 1S/C8H11NO3/c1-2-3-4-7-6(8(10)11)5-9-12-7/h5H,2-4H2,1H3,(H,10,11)
    • InChI Key: SQOOISSDLXQNRN-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(=O)O)C=N1)CCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Topological Polar Surface Area: 63.3

5-butyl-1,2-oxazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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